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Compound of Interest

Compound Name: Acetylcholine lodide

Cat. No.: B1664341

Essential Safety and Handling Guide for
Acetylcholine lodide

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Acetylcholine lodide. Adherence to these
procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification

Acetylcholine lodide is a chemical that requires careful handling due to its potential health
effects. It is classified as hazardous under the 2012 OSHA Hazard Communication Standard.
[1] The primary hazards are associated with ingestion, skin and eye contact, and inhalation of
dust.[1][2][3][4][5]
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Hazard Classification Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3]141[5]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[21[3][41[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1][2][3][4][5]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[1][2][31[41[5]

_ May form combustible dust
Combustible Dust ) o
concentrations In air

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling
Acetylcholine lodide to minimize exposure risk. The following table outlines the required PPE.
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Protection Type Specific Requirements Rationale

Safety glasses with side-

shields or chemical safety o
To prevent eye irritation from

Eye/Face Protection goggles conforming to EN166 )
dust particles.[2][3][4]

or NIOSH standards.[1][2][5][6]
[7]

Chemical-resistant gloves

(tested according to EN 374) o
To prevent skin irritation upon

Skin Protection and appropriate protective
contact.[2][3][4]

clothing to prevent skin
exposure.[1][2][6][7]

Generally not required under
normal use with adequate

ventilation.[1] If dust formation ]
To prevent respiratory tract

Respiratory Protection is unavoidable or if irritation is o
irritation.[2][3][4]

experienced, use a
NIOSH/MSHA-approved
respirator.[6][7][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and compliance.

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the container is clearly labeled.

o Storage: Store in a cool, dry, and well-ventilated place.[2][3][5][7] The recommended storage
temperature is between 2°C and 8°C.[2][9] Keep the container tightly closed and protect it
from light and moisture, as the substance is hygroscopic and light-sensitive.[1][6]

o Preparation: Handle the substance in a designated area with adequate ventilation, such as a
chemical fume hood, to avoid dust formation.[2][3][5][7] Ensure that an eyewash station and
safety shower are readily accessible.[6]
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e Handling: Avoid all personal contact, including the inhalation of dust.[10][11] Do not eat,
drink, or smoke in the handling area.[1][11] Wash hands thoroughly before breaks and after
handling.[1][3]

o Spill Management: In case of a spill, avoid generating dust.[11] Use dry clean-up
procedures.[10][11] Collect the spilled material mechanically and place it in a suitable,
labeled container for disposal.[7]

o Waste Classification: Acetylcholine lodide and its container must be disposed of as
hazardous waste.[2][10]

o Container Management: Use designated, clearly labeled, and sealed containers for waste.

» Disposal Procedure: Dispose of the contents and container in accordance with all local,
regional, national, and international regulations.[1][2][10] Do not allow the substance to enter
drains or waterways.[2][5] Contaminated packaging must be treated with the same
precautions as the substance itself.[2]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid is crucial in the event of exposure.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://cdn.cocodoc.com/cocodoc-form-pdf/pdf/59114237--Acetylthiocholine-iodide-Santa-Cruz-Biotechnology-.pdf
https://sdfine.com/media/catalog/product/attachment/50003MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://sdfine.com/media/catalog/product/attachment/50003MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5528-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg1MDB8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwTlM4NU1qQTJOekk0TlRJek9EQTJMMU5FUWw4MU5USTRYMFJGWDBWT0xuQmtaZ3wxMjg1NzJmOWNiYTM3NTU5NDIyYTE1Yzc2MzNmODM4MWRmYTE4MTI5ZmY0MGIxNDE0ZDQ4NDZmZmVjZDlkYmI4
https://sdfine.com/media/catalog/product/attachment/50003MSDS.pdf
https://cdn.cocodoc.com/cocodoc-form-pdf/pdf/59114237--Acetylthiocholine-iodide-Santa-Cruz-Biotechnology-.pdf
https://sdfine.com/media/catalog/product/attachment/50003MSDS.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-257065.pdf
https://www.benchchem.com/product/b1664341?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5528-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxOTF8YXBwbGljYXRpb24vcGRmfGFEazNMMmcxTlM4NU1UZ3hNekF6TmpZNE56WTJMMU5FUWw4MU5USTRYMDFVWDBWT0xuQmtaZ3w0MmYwZWI1YjJjMjVjOGYyNmJmOTAxNjkwOWJkMzhjMjQ0NWRkMGZlMjFjNTdkZTFkODM4NGU5YmZhMzQxYWQ3
https://cdn.cocodoc.com/cocodoc-form-pdf/pdf/59114237--Acetylthiocholine-iodide-Santa-Cruz-Biotechnology-.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1169414&productDescription=ACETYLCHOLINE+IODIDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5528-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxOTF8YXBwbGljYXRpb24vcGRmfGFEazNMMmcxTlM4NU1UZ3hNekF6TmpZNE56WTJMMU5FUWw4MU5USTRYMDFVWDBWT0xuQmtaZ3w0MmYwZWI1YjJjMjVjOGYyNmJmOTAxNjkwOWJkMzhjMjQ0NWRkMGZlMjFjNTdkZTFkODM4NGU5YmZhMzQxYWQ3
https://cdn.cocodoc.com/cocodoc-form-pdf/pdf/59114237--Acetylthiocholine-iodide-Santa-Cruz-Biotechnology-.pdf
https://www.carlroth.com/medias/SDB-5528-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxOTF8YXBwbGljYXRpb24vcGRmfGFEazNMMmcxTlM4NU1UZ3hNekF6TmpZNE56WTJMMU5FUWw4MU5USTRYMDFVWDBWT0xuQmtaZ3w0MmYwZWI1YjJjMjVjOGYyNmJmOTAxNjkwOWJkMzhjMjQ0NWRkMGZlMjFjNTdkZTFkODM4NGU5YmZhMzQxYWQ3
https://www.cdhfinechemical.com/images/product/msds/44_1411961106_AcetylCholineIodide-CASNO-2260-50-6-MSDS.pdf
https://www.carlroth.com/medias/SDB-5528-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMxOTF8YXBwbGljYXRpb24vcGRmfGFEazNMMmcxTlM4NU1UZ3hNekF6TmpZNE56WTJMMU5FUWw4MU5USTRYMDFVWDBWT0xuQmtaZ3w0MmYwZWI1YjJjMjVjOGYyNmJmOTAxNjkwOWJkMzhjMjQ0NWRkMGZlMjFjNTdkZTFkODM4NGU5YmZhMzQxYWQ3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing.[1][2] If irritation or

discomfort persists, seek medical attention.[11]

Skin Contact

Immediately remove all contaminated clothing.
[11] Wash the affected skin with plenty of soap
and water.[1][11] If skin irritation occurs, consult

a physician.[2]

Eye Contact

Rinse cautiously with clean, fresh water for at
least 15 minutes, holding the eyelids apart.[1][2]
Remove contact lenses if present and easy to
do so.[1] If eye irritation persists, consult an

ophthalmologist.[2]

Ingestion

Rinse the mouth with water if the person is
conscious.[2] Call a physician or poison control

center immediately.[1]

Physical and Chemical Properties

The following table summarizes key quantitative data for Acetylcholine lodide.
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Property

Value

CAS Number

2260-50-6[1][2][3][4]

Molecular Formula

C7H16INO2[5]

Molecular Weight 273.12 g/mol [5]
Appearance White powder/solid[1]
Melting Point 162 - 164 °C (323.6 - 327.2 °F)[1]
Soluble in DMSO and dimethylformamide.[12]
Solubility Soluble in PBS (pH 7.2) at approximately 10

mg/ml.[12]

Storage Temperature

2°C to 8°C[2][9]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Acetylcholine

lodide, from preparation to disposal.
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Safe Handling Workflow for Acetylcholine lodide

Preparation Emergency Protocol
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Caption: Workflow for safe handling of Acetylcholine lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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